Cas no 911826-12-5 ((4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine)
911826-12-5 structure
Product Name:(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
CAS No:911826-12-5
MF:C9H9F2NO
MW:185.170669317245
MDL:MFCD07374046
CID:2132395
PubChem ID:55253365
Update Time:2024-12-09
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-4-amine, 5,8-difluoro-3,4-dihydro-, (4R)-
- (R)-5,8-DIFLUORO-CHROMAN-4-YLAMINE
- AKOS006287730
- (R)-5,8-DIFLUOROCHROMAN-4-AMINE
- N11013
- 911826-12-5
- MFCD07374046
- CHEMBL4548811
- DTXSID601214482
- EN300-218967
- (4R)-5,8-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
- SCHEMBL1265725
- (4R)-5,8-difluoro-3,4-dihydro-2H-chromen-4-amine
- (4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
-
- MDL： MFCD07374046
- Inchi： 1S/C9H9F2NO/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2,7H,3-4,12H2/t7-/m1/s1
- InChI Key： ONHGXVMUVYBWQO-SSDOTTSWSA-N
- SMILES： FC1=CC=C(C2=C1[C@@H](CCO2)N)F
Computed Properties
- Exact Mass: 185.06522023g/mol
- Monoisotopic Mass: 185.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 205.7±40.0 °C at 760 mmHg
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041728-1g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 1g |
$630.36 | 2023-08-31 | |
| Alichem | A449041728-5g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 5g |
$1310.75 | 2023-08-31 | |
| Alichem | A449041728-10g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 10g |
$1732.64 | 2023-08-31 | |
| Chemenu | CM292625-1g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 1g |
$711 | 2021-06-17 | |
| Chemenu | CM292625-5g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 5g |
$1427 | 2021-06-17 | |
| Chemenu | CM292625-10g |
(R)-5,8-Difluorochroman-4-amine |
911826-12-5 | 97% | 10g |
$1943 | 2021-06-17 | |
| Enamine | EN300-218967-0.05g |
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine |
911826-12-5 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-218967-0.1g |
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine |
911826-12-5 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-218967-0.25g |
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine |
911826-12-5 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-218967-0.5g |
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine |
911826-12-5 | 0.5g |
$1014.0 | 2023-09-16 |
(4R)-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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